Cas no 185432-00-2 (Timosaponin C)

Timosaponin C was isolated from Rhizoma Anemarrhenae Timosaponin C showed weak no inhibition in N9 microglial cells
Timosaponin C structure
Timosaponin C structure
Product Name:Timosaponin C
CAS No:185432-00-2
Molecular Formula:C45H74O18
Molecular Weight:903.0583
MDL:MFCD29917895
CID:2087275
PubChem ID:53462233

Timosaponin C Properties

Names and Identifiers

    • Timorsaponin C
    • Timsaponin C
    • Anemarsaponin C
    • Timosaponin C
    • (3beta,5beta,25S)-26-(beta-D-Glucopyranosyloxy)furost-20(22)-en-3-yl 2-O-beta-D-glucopyranosyl-beta-D-glucopyranoside
    • (2R,3R,4S,5S,6R)-2-[(2S)-4-[(1R,2S,4S,8S,9S,12S,13S,16S,18R)-16-[(2R,3R,4S,5S,6R)-4,5-Dihydroxy-6-(h
    • Anemarsaponin B
    • Anemarsaponin BII
    • Anemarsaponin BIII
    • TimosaponinC
    • Pseudoprototimosaponin A III
    • 185432-00-2
    • 142759-74-8
    • HY-N0811
    • DA-50468
    • 139051-27-7
    • 2-[4-[16-[4,5-Dihydroxy-6-(hydroxymethyl)-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-7,9,13-trimethyl-5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-6-en-6-yl]-2-methylbutoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
    • CS-0009848
    • MDL: MFCD29917895
    • InChIKey: ROHLIYKWVMBBFX-UHFFFAOYSA-N
    • Inchi: 1S/C45H74O18/c1-19(18-57-41-38(55)35(52)32(49)28(15-46)60-41)5-8-26-20(2)31-27(59-26)14-25-23-7-6-21-13-22(9-11-44(21,3)24(23)10-12-45(25,31)4)58-43-40(37(54)34(51)30(17-48)62-43)63-42-39(56)36(53)33(50)29(16-47)61-42/h19,21-25,27-43,46-56H,5-18H2,1-4H3
    • SMILES: O1C(C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])OC2([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O2)O[H])O[H])O[H])=C(C([H])([H])[H])C2([H])C1([H])C([H])([H])C1([H])C3([H])C([H])([H])C([H])([H])C4([H])C([H])([H])C([H])(C([H])([H])C([H])([H])C4(C([H])([H])[H])C3([H])C([H])([H])C([H])([H])C12C([H])([H])[H])OC1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O1)O[H])O[H])OC1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O1)O[H])O[H])O[H]

Computed Properties

  • Exact Mass: 902.487516g/mol
  • Surface Charge: 0
  • XLogP3: 0.9
  • Hydrogen Bond Donor Count: 11
  • Hydrogen Bond Acceptor Count: 18
  • Rotatable Bond Count: 13
  • Monoisotopic Mass: 902.487516g/mol
  • Monoisotopic Mass: 902.487516g/mol
  • Topological Polar Surface Area: 287Ų
  • Heavy Atom Count: 63
  • Complexity: 1590
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 25
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Molecular Weight: 903.1

Experimental Properties

  • Solubility: Insuluble (3.0E-3 g/L) (25 ºC),
  • Color/Form: Powder
  • Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),

Timosaponin C Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00AL6I-5mg
Anemarsaponin C
185432-00-2 98%
5mg
$586.00 2024-06-18
A2B Chem LLC
AE93210-5mg
Anemarsaponin C
185432-00-2 98%
5mg
$515.00 2024-04-20
Aaron
AR00ALEU-10mg
Anemarsaponin C
185432-00-2 95%
10mg
$218.00
ChemScence
CS-0027878-5mg
Timosaponin C
185432-00-2 ≥98.0%
5mg
$480.0 2022-04-27
Chengdu Biopurify Phytochemicals Ltd
BP3432-5mg
Anemarsaponin C
185432-00-2 98%
5mg
$150 2023-09-20
eNovation Chemicals LLC
D660286-5mg
Anemarsaponin C
185432-00-2 98% (HPLC)
5mg
$565 2022-09-05
MedChemExpress
HY-N7006-1mg
Timosaponin C
185432-00-2 98.80%
1mg
¥1500 2024-07-19
TargetMol Chemicals
TN2274-10 mg
Timosaponin C
185432-00-2 98%
10mg
¥ 3,880
TRC
A291935-1mg
Anemarsaponin C
185432-00-2
1mg
$ 185.00 2022-06-08
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
BZP1589-10mg
Timosaponin C
185432-00-2 HPLC≥97%
10mg
¥1800元 2023-09-15

Timosaponin C Suppliers

WU HAN XIN XIN JIA LI Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:185432-00-2)
MR./MRS.:WANG JING LI
Phone:13207195831
Email:wjyxxjl@foxmail.com
WU HAN TIAN ZHI Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:185432-00-2)
MR./MRS.:ZHANG XIAO JIE
Phone:18607107848
Email:2056216494@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:185432-00-2)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
SHANG HAI JI XIANG Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:185432-00-2)
MR./MRS.:ZHOU JING LI
Phone:
Email:1791635336@qq.com

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